Cas no 65004-40-2 (5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 65004-40-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD19201359
• CID: 3244259
• PubChem ID: 136027789
• Update Time: 2025-05-25

5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-PYRIMIDINEDIONE, 5-ETHYL-6-METHYL-, 2-HYDRAZONE
• 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one
• 5-ethyl-2-hydrazinyl-4-methyl-1H-pyrimidin-6-one
• 65004-40-2
• F2135-0057
• SCHEMBL23249333
• QCA00440
• AKOS006332580
• 5-ethyl-2-hydrazino-6-methyl-4(3h)-pyrimidinone
• 988-123-4
• 5-ethyl-2-hydrazino-6-methylpyrimidin-4(3H)-one
• EN300-235151

• MDL： MFCD19201359
• Inchi： 1S/C7H12N4O/c1-3-5-4(2)9-7(11-8)10-6(5)12/h3,8H2,1-2H3,(H2,9,10,11,12)
• InChI Key： LEXGLLVCLXASKI-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(NN)N1)CC

Computed Properties

• Exact Mass: 168.10111102Da
• Monoisotopic Mass: 168.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one (CAS: 65004-40-2)

In recent years, the compound 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one (CAS: 65004-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidinone core, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The unique structural features of this molecule, particularly the hydrazinyl and ethyl substituents, contribute to its diverse biological activities and make it a valuable scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial properties of 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one against a panel of multidrug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy using in vitro assays. The results demonstrated that the parent compound exhibited moderate activity against Gram-positive bacteria, with MIC values ranging from 8 to 32 µg/mL. Further structural optimization led to the identification of a derivative with enhanced potency (MIC = 2 µg/mL) against Staphylococcus aureus, highlighting the potential of this scaffold for developing novel antibiotics.

Another significant breakthrough was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the anticancer potential of 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one. The compound was found to inhibit the proliferation of several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings suggest that this molecule could serve as a lead compound for the development of targeted cancer therapies.

In addition to its antimicrobial and anticancer activities, recent research has also explored the anti-inflammatory potential of 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one. A 2023 study in the European Journal of Pharmacology demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study further elucidated the molecular mechanism, showing that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammation. These results position the compound as a promising candidate for the treatment of inflammatory diseases.

Despite these promising findings, challenges remain in the development of 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through further structural modifications and pharmacokinetic studies. Recent advances in computational chemistry and structure-activity relationship (SAR) studies are expected to facilitate the optimization of this scaffold, paving the way for the development of more potent and selective derivatives.

In conclusion, 5-ethyl-2-hydrazinyl-6-methyl-3,4-dihydropyrimidin-4-one (CAS: 65004-40-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in antimicrobial, anticancer, and anti-inflammatory applications, with ongoing research focused on overcoming its limitations. As the field continues to evolve, this compound is likely to play a significant role in the discovery of novel therapeutic agents.